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Compound of Interest

Compound Name: Tyk2-IN-18-d5

Cat. No.: B12377966

The following information provides a procedural framework for the safe handling and disposal
of Tyk2-IN-18-d5, a deuterated Tyrosine Kinase 2 (TYK2) inhibitor used in research for
inflammatory and autoimmune diseases.[1] This guidance is based on general laboratory
safety protocols and data from related compounds, as a specific Safety Data Sheet (SDS) for
Tyk2-IN-18-d5 was not available. Researchers must consult with their institution's
Environmental Health and Safety (EHS) department for specific disposal requirements.

Chemical and Physical Properties

While detailed quantitative data for Tyk2-IN-18-d5 is limited, the following table summarizes
available information for related compounds to provide a contextual understanding.
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Property Value Source

Synonyms Compound 13[1] MedchemExpress
TYK2 pseudokinase (JH2)

Target ) MedchemExpress
domain[1]

] Research of inflammatory and
Primary Use ) ) MedchemExpress
autoimmune diseases[1]

Store at -20°C (powder) or )
Storage ) DC Chemicals
-80°C (in solvent)[2]

Acute toxicity, Oral (Category
Hazard Class (similar 4), Acute aquatic toxicity )
) ) DC Chemicals
compounds) (Category 1), Chronic aquatic

toxicity (Category 1)[2]

Precautionary Measures and Personal Protective
Equipment (PPE)

Given the potential hazards associated with similar chemical compounds, which can be harmful
if swallowed and very toxic to aquatic life with long-lasting effects, strict adherence to safety
protocols is mandatory.[2]

Engineering Controls:

o Always handle Tyk2-IN-18-d5 in a well-ventilated area, preferably within a certified chemical
fume hood to avoid inhalation of dust or aerosols.[2]

o Ensure that a safety shower and eyewash station are readily accessible in the immediate
work area.[2]

Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles with side shields.[2]

e Hand Protection: Use chemically resistant gloves (e.g., nitrile) at all times.[2]
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» Skin and Body Protection: A lab coat or other impervious clothing is required to prevent skin
contact.[2]

» Respiratory Protection: If working outside of a fume hood or if aerosolization is possible, a
suitable respirator should be used.[2]

Step-by-Step Disposal Procedure

Disposal of Tyk2-IN-18-d5 and its containers must be conducted through an approved waste
disposal plant, adhering to all federal, state, and local environmental regulations.[2]

e Segregation: Do not mix Tyk2-IN-18-d5 waste with other waste streams. It should be
collected in a dedicated, properly labeled hazardous waste container.

e Containerization:

o Solid Waste: Collect unused or contaminated solid material in a clearly labeled, sealed
container.

o Liquid Waste: Solutions containing Tyk2-IN-18-d5 should be collected in a labeled, leak-
proof container. Avoid releasing the material into the environment, as related compounds
are very toxic to aquatic life.[2]

o Contaminated Materials: All disposable items that have come into contact with Tyk2-IN-18-
d5, such as pipette tips, gloves, and bench paper, must be disposed of as hazardous
waste.

» Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full
chemical name "Tyk2-IN-18-d5," and any known hazard pictograms (e.g., "Harmful,"
"Environmental Hazard").

o Storage: Store the sealed waste container in a designated, secure secondary containment
area away from incompatible materials while awaiting pickup by your institution's EHS
personnel.

o Documentation: Maintain accurate records of the amount of Tyk2-IN-18-d5 being discarded,
in accordance with laboratory and institutional protocols.
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e EHS Pickup: Contact your institution's EHS department to schedule a pickup for the
hazardous waste. Do not attempt to dispose of this chemical down the drain or in regular
trash.[3]

Spill and Emergency Procedures

» Small Spills: In case of a small spill, carefully collect the material using an absorbent, non-
combustible material (e.g., vermiculite, sand). Place the collected material into a sealed
container for disposal.[3]

o Large Spills: Evacuate the area and contact your institution's EHS or emergency response
team immediately.

e Personal Contamination:

o Eyes: Immediately flush with copious amounts of water for at least 15 minutes, lifting the
upper and lower eyelids. Seek immediate medical attention.[2]

o Skin: Remove contaminated clothing and rinse the affected area thoroughly with soap and
water.[2]

o Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.[2]

o Ingestion: If swallowed, rinse mouth with water. Call a poison control center or physician
immediately.[2]

Disposal Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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